Cas no 2673369-56-5 (rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one)

• Product Name: rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one
• CAS No: 2673369-56-5
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6627327
• PubChem ID: 165380881
• Update Time: 2025-10-30

rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrano[4,3-b]pyridin-5-one, 2-chloro-7,8-dihydro-7,8-dimethyl-, (7R,8R)-rel-
• rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one
• SCHEMBL23649499
• G76283
• 2673369-56-5

• Inchi： 1S/C10H10ClNO2/c1-5-6(2)14-10(13)7-3-4-8(11)12-9(5)7/h3-6H,1-2H3/t5-,6+/m0/s1
• InChI Key： NELXSFILNMSDEK-NTSWFWBYSA-N
• SMILES： C12[C@@H](C)[C@@H](C)OC(=O)C1=CC=C(Cl)N=2

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 362.9±42.0 °C(Predicted)
• pka: -1.84±0.60(Predicted)

Additional information on rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one

Introduction to rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one (CAS No. 2673369-56-5)

rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one (CAS No. 2673369-56-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[4,3-b]pyridines and is characterized by its unique structural features, including a chloro-substituted pyrano[4,3-b]pyridine core and two methyl groups at the 7 and 8 positions. The stereochemistry of the compound is defined by the (7S,8S) configuration, which plays a crucial role in its biological activity and pharmacological properties.

The synthesis of rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one has been extensively studied in recent years. One of the most common synthetic routes involves the cyclization of an appropriate chiral precursor followed by functional group manipulations to introduce the chloro and methyl substituents. The choice of starting materials and reaction conditions is critical for achieving high yields and enantiomeric purity. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to optimize the synthesis process.

In terms of its biological activity, rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one has shown promising results in various assays. Studies have demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the modulation of specific enzymes and receptors involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes and reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Moreover, rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one has been evaluated for its potential as a therapeutic agent in pain management. Preclinical studies have shown that it effectively alleviates both acute and chronic pain models in animal models. The compound's ability to cross the blood-brain barrier and target central nervous system (CNS) receptors makes it a promising candidate for developing new analgesic drugs with reduced side effects compared to existing treatments.

The pharmacokinetic properties of rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one have also been investigated. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a long half-life in vivo, which are desirable attributes for a potential drug candidate. Additionally, it has demonstrated low toxicity in preclinical safety studies, further supporting its potential for clinical development.

In the context of drug discovery and development, rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and biological activity make it a valuable lead compound for further optimization and clinical evaluation. Ongoing research aims to explore its therapeutic potential in various disease conditions and to develop more potent and selective analogs.

The future prospects for rel-(7S,8S)-2-Chloro-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one are promising. As our understanding of its molecular mechanisms continues to grow, it is likely that this compound will play a significant role in advancing the treatment options for inflammatory diseases and pain management. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications that benefit patients worldwide.